6-((2-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 6-[2-[3-(2,3-dimethoxyphenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1-(4-fluorophenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C31H27FN6O5S/c1-41-21-13-7-18(8-14-21)24-15-25(22-5-4-6-26(42-2)28(22)43-3)38(36-24)27(39)17-44-31-34-29-23(30(40)35-31)16-33-37(29)20-11-9-19(32)10-12-20/h4-14,16,25H,15,17H2,1-3H3,(H,34,35,40)
• InChI Key: WMJHMPIUADSTQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(C(=CC=C3)OC)OC)C(=O)CSC4=NC5=C(C=NN5C6=CC=C(C=C6)F)C(=O)N4
• Molecular Formula: C31H27FN6O5S
• Molecular Weight: 614.6 g/mol

Description

6-((2-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C31H27FN6O5S and its molecular weight is 614.65. The purity is usually 95%.
BenchChem offers high-quality 6-((2-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((2-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Activity

Research on pyrazole derivatives, including compounds structurally similar to 6-((2-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, has demonstrated promising antimicrobial and anticancer properties. For instance, specific pyrazole derivatives were found to exhibit higher anticancer activity compared to the reference drug doxorubicin, alongside notable antimicrobial efficacy (Hafez, Al-Hussain, & El-Gazzar, 2016). Moreover, certain synthesized pyrazolo pyrimidine derivatives showed significant antiproliferative activities, highlighting their potential in cancer treatment (Nassar, Badry, Eltoukhy, & Ayyad, 2016).

Synthesis and Structural Characterization

Synthesis and Characterization

The synthesis process of pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives and related compounds involves intricate procedures, yielding dipolarophiles and isoxazolines/isoxazoles with potential biological activities. These compounds are thoroughly characterized using techniques such as 1H NMR, 13C NMR, IR, and HRMS, ensuring precise identification and assessment of their potential applications (Rahmouni, Romdhane, Ben Said, Guérineau, Touboul, & Jannet, 2014). Additionally, the synthesis of alkoxyphthalimide derivatives of pyrazolo[3,4-d]pyrimidin-4(5H)-one analogs has been explored, with these compounds being evaluated for antimicrobial activities to explore their potential as chemotherapeutic agents (Dangi, Hussain, & Talesara, 2011).

Enzymatic Activity Enhancement

Enzymatic Reactivity Enhancement

Certain pyrazolopyrimidinyl keto-esters have shown to significantly enhance the reactivity of cellobiase, an enzyme involved in cellulose breakdown. The creation of these compounds involves reactions with various reagents, leading to the formation of pyrazolines, isoxazolines, imidazoles, and other heterocyclic compounds. This discovery points to the potential of these compounds in biotechnological applications, especially those involving enzymatic processes (Abd & Awas, 2008).